Cas no 415722-22-4 (1-(1-benzofuran-2-carbonyl)-2,3-dihydro-1H-indole)

• Product Name: 1-(1-benzofuran-2-carbonyl)-2,3-dihydro-1H-indole
• CAS No: 415722-22-4
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 5454085
• PubChem ID: 780029
• Update Time: 2025-05-19

1-(1-benzofuran-2-carbonyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• D0Y2OB
• Oprea1_781741
• CHEMBL496155
• 415722-22-4
• 1-(1-benzofuran-2-carbonyl)-2,3-dihydro-1H-indole
• BDBM50265522
• AKOS001474069
• ZINC 00272979
• EN300-18133453
• SR-01000206937
• SCHEMBL2757847
• Z30624351
• SR-01000206937-1
• benzofuran-2-yl(indolin-1-yl)methanone
• 2-Benzofuranyl(2,3-dihydro-1H-indol-1-yl)methanone

• Inchi： 1S/C17H13NO2/c19-17(16-11-13-6-2-4-8-15(13)20-16)18-10-9-12-5-1-3-7-14(12)18/h1-8,11H,9-10H2
• InChI Key： NWLAYUVGWMPNSG-UHFFFAOYSA-N
• SMILES： C(C1=CC2=CC=CC=C2O1)(N1C2=C(C=CC=C2)CC1)=O

Computed Properties

• Exact Mass: 263.094628657g/mol
• Monoisotopic Mass: 263.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 430.0±37.0 °C(Predicted)
• pka: 0.95±0.20(Predicted)

Additional information on 1-(1-benzofuran-2-carbonyl)-2,3-dihydro-1H-indole

Chemical Profile of 1-(1-benzofuran-2-carbonyl)-2,3-dihydro-1H-indole (CAS No. 415722-22-4)

1-(1-benzofuran-2-carbonyl)-2,3-dihydro-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 415722-22-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of benzofuran derivatives combined with an indole scaffold, which are well-documented for their involvement in various pharmacological pathways. The structural motif of this molecule positions it as a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-(1-benzofuran-2-carbonyl)-2,3-dihydro-1H-indole consists of a fused system comprising a benzofuran ring linked to an indole core through an amide-like connection. This configuration introduces multiple sites for functionalization, making it a versatile scaffold for synthetic chemists. The presence of the benzofuran moiety suggests potential interactions with biological targets such as enzymes and receptors, while the indole ring is known for its role in various natural products and bioactive molecules. Such structural characteristics make this compound an attractive subject for medicinal chemists seeking novel pharmacophores.

In recent years, there has been growing interest in exploring the biological activities of compounds that incorporate both benzofuran and indole moieties. These hybrid structures have shown promise in several therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The amide linkage in 1-(1-benzofuran-2-carbonyl)-2,3-dihydro-1H-indole provides a hinge region that can be modified to optimize binding affinity to biological targets. This flexibility has led to the synthesis of numerous derivatives aimed at enhancing potency and selectivity.

One of the most compelling aspects of this compound is its potential as a precursor for the development of small-molecule drugs. The benzofuran ring can serve as a pharmacophoric element that interacts with specific binding pockets in proteins, while the indole moiety can modulate physicochemical properties such as solubility and metabolic stability. Such features are critical for designing molecules that exhibit favorable pharmacokinetic profiles. Furthermore, the amide group can be further functionalized to introduce additional pharmacological properties, making this compound a rich scaffold for drug design.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities and structural complexity. Among these, benzofuran-indole hybrids have been particularly studied for their potential applications in oncology. For instance, derivatives of this class have demonstrated inhibitory effects on kinases and other enzymes implicated in cancer progression. The structural framework of 1-(1-benzofuran-2-carbonyl)-2,3-dihydro-1H-indole aligns well with these findings, suggesting that it may possess similar inhibitory properties.

The synthesis of 1-(1-benzofuran-2-carbonyl)-2,3-dihydro-1H-indole involves multi-step organic transformations that highlight the synthetic versatility of benzofuran and indole derivatives. Key synthetic strategies often include condensation reactions between appropriately substituted precursors followed by functional group transformations to achieve the desired structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for moving from laboratory-scale preparations to industrial applications.

In terms of computational chemistry, virtual screening techniques have been employed to identify potential bioactive analogs of 1-(1-benzofuran-2-carbonyl)-2,3-dihydro-1H-indole. These approaches leverage molecular docking algorithms to predict binding interactions with target proteins, providing insights into possible mechanisms of action. Such computational studies complement experimental efforts by guiding the design of novel derivatives with enhanced biological activity.

The pharmacological evaluation of 1-(1-benzofuran-2-carbonyl)-2,3-dihydro-1H-indole has revealed intriguing preliminary results that warrant further investigation. In vitro assays have shown modest activity against certain enzymatic targets, suggesting potential therapeutic applications. However, more extensive studies are needed to fully elucidate its mechanism of action and assess its efficacy in vivo. Preclinical trials would be essential to determine whether this compound exhibits sufficient potency and safety profiles for further development.

The chemical diversity inherent in benzofuran-indole hybrids also opens up possibilities for structure-based drug design. By understanding how different substituents affect biological activity, chemists can rationally modify the core structure to optimize desired properties. This iterative process involves synthesizing analogs, evaluating their biological effects, and refining the chemical scaffold based on empirical data.

The role of natural products inspired by similar structural motifs cannot be overstated either. Many biologically active compounds have been derived from plants or microorganisms that contain benzofuran and indole derivatives. These natural products often serve as templates for synthetic chemists seeking inspiration for new drug candidates. The study of 1-(1-benzofuran-2-carbonyl)-2,3-dihydro-1H-indole may provide valuable insights into how such natural products exert their effects on biological systems.

Future directions in the research of 1-(1-benzofuran-2-carbonyl)-2,3-dihydro-1H-indole may include exploring its potential as an intermediate in multicomponent reactions or as part of library synthesis efforts aimed at generating large collections of related compounds for high-throughput screening. Additionally, green chemistry principles could be applied to develop more sustainable synthetic routes that minimize waste and energy consumption.

In conclusion, 1-( 1 -benzofuran - 2 -carbonyl ) - 2 , 3 -dihydro - 1 H -indole ( CAS No . 415722 - 22 -4 ) represents a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of heterocyclic moieties offers opportunities for designing novel therapeutic agents . While further studies are needed to fully understand its biological significance , preliminary findings suggest that this molecule warrants continued investigation . As research progresses , it is likely that additional applications will emerge , reinforcing its importance as a chemical entity worthy of attention by researchers across multiple disciplines .